N-(3,4-dimethoxyphenyl)-2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[4-(4-fluorophenyl)-6-oxopyrimidin-1-yl]acetamide
• InChI: InChI=1S/C20H18FN3O4/c1-27-17-8-7-15(9-18(17)28-2)23-19(25)11-24-12-22-16(10-20(24)26)13-3-5-14(21)6-4-13/h3-10,12H,11H2,1-2H3,(H,23,25)
• InChI Key: IDFVNPUIZRQUEY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CN2C=NC(=CC2=O)C3=CC=C(C=C3)F)OC
• Molecular Formula: C20H18FN3O4
• Molecular Weight: 383.4 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)acetamide, also known as DPA-714, is a promising compound in the field of molecular imaging. It is a selective and high-affinity ligand for the translocator protein (TSPO), which is predominantly expressed in the outer mitochondrial membrane of glial cells in the central nervous system (CNS). The TSPO has been implicated in a wide range of physiological and pathological processes, including neuroinflammation, oxidative stress, and apoptosis. DPA-714 has been extensively studied for its potential applications in imaging and monitoring these processes in vivo.

Mechanism of Action

TSPO is a transmembrane protein that is primarily expressed in glial cells, including microglia and astrocytes. It has been implicated in a wide range of physiological and pathological processes, including neuroinflammation, oxidative stress, and apoptosis. TSPO is thought to play a key role in regulating mitochondrial function, and its expression is often upregulated in response to cellular stress or injury. N-(3,4-dimethoxyphenyl)-2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)acetamide binds to TSPO with high affinity and specificity, allowing for non-invasive imaging of TSPO expression in vivo.
Biochemical and physiological effects:
This compound has been shown to have minimal effects on cellular viability and function, making it a promising candidate for imaging and monitoring TSPO expression in vivo. It has been extensively studied in preclinical models of various CNS disorders, and has been shown to selectively bind to TSPO with high affinity and specificity. This allows for non-invasive imaging of TSPO expression in vivo, which has significant implications for the diagnosis, monitoring, and treatment of CNS disorders.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethoxyphenyl)-2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)acetamide has several advantages as a molecular imaging agent, including high affinity and specificity for TSPO, minimal effects on cellular viability and function, and non-invasive imaging capabilities. However, there are also some limitations to its use in lab experiments. For example, this compound is not suitable for imaging TSPO expression in peripheral tissues, as TSPO expression is much lower outside of the CNS. Additionally, this compound has a relatively short half-life in vivo, which may limit its usefulness for longitudinal studies.

Future Directions

There are several future directions for the development and application of N-(3,4-dimethoxyphenyl)-2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)acetamide. One area of interest is the use of this compound for imaging TSPO expression in human subjects. Clinical studies have shown promising results, and further research is needed to validate the use of this compound in humans. Another area of interest is the development of new TSPO ligands with improved properties, such as longer half-life and higher specificity for pathological processes. Finally, there is growing interest in the use of TSPO ligands for therapeutic purposes, such as targeting neuroinflammation or oxidative stress in CNS disorders.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)acetamide has been extensively studied in preclinical models of various CNS disorders, including neuroinflammation, neurodegeneration, and brain tumors. It has been shown to selectively bind to TSPO with high affinity and specificity, allowing for non-invasive imaging of TSPO expression in vivo. This has significant implications for the diagnosis, monitoring, and treatment of CNS disorders, as TSPO expression is often upregulated in response to injury or disease.